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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Decanone (CAS No. 820-29-1), a dialkyl ketone, presents as a colorless liquid and is utilized

as a solvent and an intermediate in various chemical syntheses.[1] A thorough understanding

of its physical properties is fundamental for its application in research and development,

particularly in reaction kinetics, formulation, and safety assessments. This document provides a

comprehensive overview of the key physical characteristics of 5-decanone, supported by

detailed experimental methodologies for their determination.

Molecular and Chemical Identity
IUPAC Name: Decan-5-one

Synonyms: Butyl pentyl ketone

Molecular Formula: C₁₀H₂₀O[1][2][3]

Molecular Weight: 156.27 g/mol [4][5][6][7]

Chemical Structure:

Tabulated Physical Properties
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The quantitative physical properties of 5-decanone are summarized in the table below for ease

of reference and comparison.

Property Value Units

Molecular Weight 156.27 g/mol

Density 0.819 - 0.820 @ 18 °C g/cm³

Boiling Point 208.7 - 212 @ 760 mmHg °C

Melting Point -9.2 °C

Refractive Index 1.421 - 1.424 @ 20 °C

Flash Point 67.7 °C

Vapor Pressure 0.021 (calculated) kPa @ 25°C

LogP (Octanol/Water Partition

Coefficient)
3.326

Water Solubility Log10WS = -3.29 (calculated) mol/L

References for table data:[1][2][4][6][8][9]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

key physical properties of liquid ketones like 5-decanone.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common microscale technique for this determination.

Apparatus: Thiele tube or similar heating bath, thermometer, small test tube, capillary tube

sealed at one end.

Procedure:
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A small volume (a few milliliters) of 5-decanone is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube with mineral oil).

The bath is heated gently. As the temperature approaches the boiling point, a stream of

bubbles will emerge from the open end of the capillary tube.

The heat source is then removed, and the bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise

volume, is commonly used for accurate density measurements of liquids.

Apparatus: Pycnometer, analytical balance, thermometer.

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with 5-decanone, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the exterior.

The filled pycnometer is weighed again.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is sensitive to temperature.

Apparatus: Abbe refractometer, constant temperature water bath, dropper.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of 5-decanone are placed on the prism using a dropper.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

maintained by a circulating water bath.

The light source is switched on, and the handwheel is adjusted to bring the dividing line

between the light and dark fields into the center of the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale. The temperature should

always be recorded with the refractive index reading.

Determination of Melting Point
For substances that are solid at or near room temperature, the melting point is a crucial

indicator of purity. Since 5-decanone is a liquid at room temperature, this procedure would be

applicable for determining its freezing point.

Apparatus: Melting point apparatus or a cooling bath, thermometer, small test tube.

Procedure:

A sample of 5-decanone is placed in a small test tube.

The test tube is placed in a cooling bath (e.g., an ice-salt mixture).

A thermometer is immersed in the liquid.

The sample is stirred gently as it cools.
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The temperature is recorded at regular intervals. The freezing point is the temperature at

which the liquid and solid phases are in equilibrium, which is observed as a plateau in the

cooling curve. For a pure substance, the melting point and freezing point are the same.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of 5-decanone.
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Workflow for Physical Property Determination of 5-Decanone

Sample Preparation

Property Measurement

Data Analysis and Reporting

Obtain pure 5-decanone sample

Ensure sample is at ambient temperature

Boiling Point Determination Density Measurement Refractive Index Measurement Melting/Freezing Point Determination

Record all measurements and conditions

Compare with literature values

Report findings

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of 5-decanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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